D-Ascorbic acid
D-Ascorbic acid
D-ascorbic acid is an ascorbic acid. It is an enantiomer of a L-ascorbic acid.
A six carbon compound related to glucose. It is found naturally in citrus fruits and many vegetables. Ascorbic acid is an essential nutrient in human diets, and necessary to maintain connective tissue and bone. Its biologically active form, vitamin C, functions as a reducing agent and coenzyme in several metabolic pathways. Vitamin C is considered an antioxidant.
See also: Ascorbic Acid (broader).
A six carbon compound related to glucose. It is found naturally in citrus fruits and many vegetables. Ascorbic acid is an essential nutrient in human diets, and necessary to maintain connective tissue and bone. Its biologically active form, vitamin C, functions as a reducing agent and coenzyme in several metabolic pathways. Vitamin C is considered an antioxidant.
See also: Ascorbic Acid (broader).
Brand Name:
Vulcanchem
CAS No.:
10504-35-5
VCID:
VC0081802
InChI:
InChI=1S/C6H8O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2,5,7-10H,1H2/t2-,5+/m1/s1
SMILES:
C(C(C1C(=C(C(=O)O1)O)O)O)O
Molecular Formula:
C6H8O6
Molecular Weight:
176.12 g/mol
D-Ascorbic acid
CAS No.: 10504-35-5
Cat. No.: VC0081802
Molecular Formula: C6H8O6
Molecular Weight: 176.12 g/mol
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Specification
| Description | D-ascorbic acid is an ascorbic acid. It is an enantiomer of a L-ascorbic acid. A six carbon compound related to glucose. It is found naturally in citrus fruits and many vegetables. Ascorbic acid is an essential nutrient in human diets, and necessary to maintain connective tissue and bone. Its biologically active form, vitamin C, functions as a reducing agent and coenzyme in several metabolic pathways. Vitamin C is considered an antioxidant. See also: Ascorbic Acid (broader). |
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| CAS No. | 10504-35-5 |
| Molecular Formula | C6H8O6 |
| Molecular Weight | 176.12 g/mol |
| IUPAC Name | (2S)-2-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxy-2H-furan-5-one |
| Standard InChI | InChI=1S/C6H8O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2,5,7-10H,1H2/t2-,5+/m1/s1 |
| Standard InChI Key | CIWBSHSKHKDKBQ-MVHIGOERSA-N |
| Isomeric SMILES | C([C@H]([C@H]1C(=C(C(=O)O1)O)O)O)O |
| SMILES | C(C(C1C(=C(C(=O)O1)O)O)O)O |
| Canonical SMILES | C(C(C1C(=C(C(=O)O1)O)O)O)O |
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